Cas no 1203499-17-5 (6-Bromo-2,3-dihydro-1H-pyrido2,3-b1,4oxazine)

• Product Name: 6-Bromo-2,3-dihydro-1H-pyrido2,3-b1,4oxazine
• CAS No: 1203499-17-5
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• MDL: MFCD13563085
• CID: 1077916
• PubChem ID: 329772272
• Update Time: 2025-06-08

6-Bromo-2,3-dihydro-1H-pyrido2,3-b1,4oxazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine
• 1H-Pyrido[2,3-b][1,4]oxazine, 6-bromo-2,3-dihydro-
• A-6186
• CS-0100022
• 6-bromo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine
• DB-169591
• SY129384
• DEJOAAGYYDCSGP-UHFFFAOYSA-N
• DTXSID60673658
• A898998
• SCHEMBL382392
• AKOS015834709
• MFCD13563085
• 1203499-17-5
• 6-Bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine, AldrichCPR
• 6-Bromo-2,3-dihydro-1H-pyrido2,3-b1,4oxazine

• MDL： MFCD13563085
• Inchi： 1S/C7H7BrN2O/c8-6-2-1-5-7(10-6)11-4-3-9-5/h1-2,9H,3-4H2
• InChI Key： DEJOAAGYYDCSGP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=N1)OCCN2

Computed Properties

• Exact Mass: 213.97400
• Monoisotopic Mass: 213.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.619±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (39 g/l) (25 º C),
• PSA: 34.15000
• LogP: 1.78640

6-Bromo-2,3-dihydro-1H-pyrido2,3-b1,4oxazine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Additional information on 6-Bromo-2,3-dihydro-1H-pyrido2,3-b1,4oxazine

Comprehensive Overview of 6-Bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine (CAS No. 1203499-17-5)

6-Bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine (CAS No. 1203499-17-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a pyrido-oxazine core, which is a fused bicyclic system combining pyridine and oxazine rings. This structural motif is particularly valuable in drug discovery, as it often imparts favorable pharmacokinetic properties and binding affinities to target proteins. Researchers are increasingly exploring its potential in the development of novel therapeutics, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory agents.

The bromine substitution at the 6-position of the pyrido[2,3-b][1,4]oxazine scaffold enhances the compound's reactivity, making it a versatile intermediate for further chemical modifications. This characteristic is particularly appealing to medicinal chemists who seek to optimize lead compounds for improved efficacy and selectivity. Recent studies have highlighted the role of 6-Bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine in the synthesis of small-molecule inhibitors, which are crucial in targeting specific pathways involved in diseases like cancer and neurodegenerative disorders.

In the context of green chemistry and sustainable synthesis, 6-Bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine has also been investigated for its potential in catalysis and biocompatible reactions. The compound's stability under various conditions makes it a candidate for use in environmentally friendly synthetic routes. This aligns with the growing demand for eco-friendly pharmaceuticals and reduced waste in chemical manufacturing, topics that are currently trending in both academic and industrial circles.

Another area of interest is the compound's application in material science. The pyrido-oxazine framework can contribute to the development of advanced materials with unique electronic properties. For instance, researchers are exploring its incorporation into organic semiconductors and photovoltaic devices, which are critical for next-generation renewable energy technologies. The ability of 6-Bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine to act as a building block in these applications underscores its multidisciplinary relevance.

From a synthetic chemistry perspective, the compound's bromine moiety offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are widely used in the construction of complex molecules, including natural product analogs and drug candidates. The versatility of 6-Bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine in such reactions makes it a valuable tool for synthetic chemists aiming to streamline their workflows.

In summary, 6-Bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine (CAS No. 1203499-17-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, material science, and sustainable chemistry. Its unique structural features and reactivity profile continue to inspire innovation across multiple scientific disciplines. As research progresses, this compound is likely to play an even more prominent role in addressing some of the most pressing challenges in modern science and technology.